Cas no 1492538-95-0 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid)
1492538-95-0 structure
Product Name:3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
CAS No:1492538-95-0
MF:C8H12N2O3
MW:184.192481994629
CID:6567366
PubChem ID:65946177
Update Time:2024-01-12
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
- AKOS015288013
- EN300-1830359
- 1492538-95-0
-
- Inchi： 1S/C8H12N2O3/c1-5-3-6(10(2)9-5)4-7(11)8(12)13/h3,7,11H,4H2,1-2H3,(H,12,13)
- InChI Key： LTTMGHTXTYQUKG-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)CC1=CC(C)=NN1C
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 75.4Ų
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830359-0.05g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-0.1g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-0.25g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-0.5g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-1.0g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1830359-2.5g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-5.0g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 5g |
$3728.0 | 2023-06-01 | ||
| Enamine | EN300-1830359-10.0g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 10g |
$5528.0 | 2023-06-01 | ||
| Enamine | EN300-1830359-1g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1830359-5g |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid |
1492538-95-0 | 5g |
$2650.0 | 2023-09-19 |
3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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